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Compound of Interest

Compound Name: Sodium methanesulfinate-d3

Cat. No.: B15553444

This in-depth technical guide provides a comprehensive overview of the core chemical
properties, synthesis, and analytical characterization of Sodium Methanesulfinate-d3.
Designed for researchers, scientists, and professionals in drug development, this document
consolidates essential data, outlines detailed experimental methodologies, and presents logical
workflows through clear visualizations.

Core Chemical and Physical Properties

Sodium Methanesulfinate-d3 is the deuterated analogue of sodium methanesulfinate. The
incorporation of deuterium isotopes makes it a valuable tool in mechanistic studies, metabolic
research, and as an internal standard in analytical chemistry.[1]

Quantitative Data Summary

The following table summarizes the key quantitative data for Sodium Methanesulfinate-d3
and its non-deuterated counterpart for comparison.
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Sodium Methanesulfinate-

Property e Sodium Methanesulfinate
Chemical Formula CDsNaO2S[1][2] CHsNaO2S[3][4]

Molecular Weight 105.11 g/mol [1][2] 102.09 g/mol [3][5]

CAS Number 2129597-38-0[2][6] 20277-69-4[3][4]

Isotopic Purity Typically =98 atom % DI[6][7] Not Applicable

Data not available; likely
222-226 °C (decomposes)[5]

Melting Point similar to the non-deuterated 8]

form.
Boiling Point Data not available Data not available
Density Data not available Data not available
Solubility Highly soluble in water.[4] Highly soluble in water.[4]

Synthesis and Purification

The synthesis of Sodium Methanesulfinate-d3 typically involves the use of a deuterated
starting material. While specific, detailed protocols for the deuterated compound are proprietary
to manufacturers, a general synthetic approach can be inferred from the synthesis of its non-
deuterated analogue.

General Synthetic Workflow

The synthesis of sodium methanesulfinate generally involves the reduction of a
methanesulfonyl derivative. A common method utilizes sodium metabisulfite as the reducing
agent and sulfinating agent.[9]
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General Synthesis Workflow for Sodium Methanesulfinate

Start with Methanesulfonyl Chloride-d3

'

React with Sodium Metabisulfite (Na2S205)
in an aqueous solution

l

Control pH (8-9) with NaOH
Heat to 60-65 °C

'

Filter to remove impurities

'

Concentrate filtrate under
reduced pressure

'

Precipitate with ethanol
to remove NacCl

'

Filter to isolate the crude product

l

Recrystallize and dry
the final product

Sodium Methanesulfinate-d3
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Key Chemical Reactions of Sodium Methanesulfinate

D3SO
Nucleophilic Addition Cross-Coupling .
(e.qg., to vinyl heterocycles) (e.g., with Aryl Boronic Acids) Rzelele Ll

Deuterated Sulfones Deuterated Aryl Methyl Sulfones Reduced Substrates

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Sodium Methanesulfinate-d3: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553444#sodium-methanesulfinate-d3-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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